N'-{2-[1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-yl]ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide

• IUPAC Name: N-[2-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C21H26FN3O4S2/c1-15-13-16(22)7-8-19(15)31(28,29)25-11-3-2-5-17(25)9-10-23-20(26)21(27)24-14-18-6-4-12-30-18/h4,6-8,12-13,17H,2-3,5,9-11,14H2,1H3,(H,23,26)(H,24,27)
• InChI Key: OYOAOCLZUORNAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NCC3=CC=CS3
• Molecular Formula: C21H26FN3O4S2
• Molecular Weight: 467.6 g/mol
• CAS No.: 898407-22-2

Description

N'-{2-[1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-yl]ethyl}-N-[(thiophen-2-yl)methyl]ethanediamide is a useful research compound. Its molecular formula is C21H26FN3O4S2 and its molecular weight is 467.57. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

• Propanamide Derivatives Bearing 4-Piperidinyl-1,3,4-Oxadiazole : These compounds, related in structure to the chemical , have shown promise as anticancer agents. They have been synthesized and evaluated for their potential in treating cancer, with some derivatives showing significant activity (Rehman et al., 2018).
• Novel 1,2-Dihydropyridine, Thiophene, and Thiazole Derivatives : Similar compounds with a biologically active sulfone moiety were evaluated for anti-breast cancer activity, exhibiting better activity than Doxorubicin in some cases (Al-Said et al., 2011).

Antibacterial Properties

• Synthesis and Anti-Bacterial Study of N-Substituted Derivatives : Related compounds were synthesized and showed moderate to significant antibacterial activity. This highlights the potential application of such compounds in treating bacterial infections (Khalid et al., 2016).

Antagonistic Activity on Receptors

• α1-Adrenergic Receptor Antagonist : Arylsulfonamide derivatives of (aryloxy)ethyl pyrrolidines and piperidines, structurally similar to the compound , were developed as α1-adrenoceptor antagonists with uroselective profile. This could have implications for treating conditions related to α1-adrenergic receptors (Rak et al., 2016).

Effects on Neuropeptide Y Receptors

• Nonpeptide Antagonists of Neuropeptide Y Y5 Receptor : Certain phenylamide or biaryl urea derivatives, which are structurally related, were found to be potent and selective antagonists of the NPY Y5 receptor, indicating potential applications in the treatment of obesity (Mullins et al., 2008).

Insecticidal Activity

• Novel Insecticide Against Lepidopterous Pests : Flubendiamide, a compound structurally related to the one , was identified as an effective insecticide particularly against lepidopterous pests. This indicates potential applications in agriculture (Tohnishi et al., 2005).